Cas no 88320-52-9 ( )

• Product Name: &nbsp
• CAS No: 88320-52-9
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 993005
• PubChem ID: 335482
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5-butyl-1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-one
• DTXSID20319424
• NSC345282
• 5-Butyl-1,6-dimethyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• NSC-345282
• 88320-52-9
•  

• Inchi： 1S/C11H16N4O/c1-4-5-6-15-8(2)13-10-9(11(15)16)7-12-14(10)3/h7H,4-6H2,1-3H3
• InChI Key： JBZFVQDCAVZAFQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C)C=2N=C(C)N1CCCC

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.5Ų